Cas no 34173-01-8 (1,2-Benzisoxazole-3-aceticacid, 6-methoxy-, methyl ester)
34173-01-8 structure
Product Name:1,2-Benzisoxazole-3-aceticacid, 6-methoxy-, methyl ester
CAS No:34173-01-8
MF:C11H11NO4
MW:221.209343194962
CID:294662
PubChem ID:57349049
Update Time:2025-04-19
1,2-Benzisoxazole-3-aceticacid, 6-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazole-3-aceticacid, 6-methoxy-, methyl ester
- methyl 2-(6-methoxy-1,2-benzoxazol-3-yl)acetate
- 6-Methoxy-1,2-benzisoxazole-3-methylacetate
- AB44717
- DTXSID40721782
- METHYL2-(6-METHOXYBENZO[D]ISOXAZOL-3-YL)ACETATE
- methyl (6-methoxy-1,2-benzisoxazol-3-yl)acetate
- Methyl (6-methoxy-1,2-benzoxazol-3-yl)acetate
- 34173-01-8
- METHYL 2-(6-METHOXYBENZO[D]ISOXAZOL-3-YL)ACETATE
- RATLYQCPYGHOAZ-UHFFFAOYSA-N
-
- Inchi: 1S/C11H11NO4/c1-14-7-3-4-8-9(6-11(13)15-2)12-16-10(8)5-7/h3-5H,6H2,1-2H3
- InChI Key: RATLYQCPYGHOAZ-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C(CC(=O)OC)=N1)OC
Computed Properties
- Exact Mass: 221.06900
- Monoisotopic Mass: 221.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- PSA: 61.56000
- LogP: 1.55190
1,2-Benzisoxazole-3-aceticacid, 6-methoxy-, methyl ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2-Benzisoxazole-3-aceticacid, 6-methoxy-, methyl ester Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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